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Compound of Interest

Compound Name: MF-095

Cat. No.: B15583068 Get Quote

No publicly available data was found regarding the use of a compound specifically designated

as "MF-095" as a control in any cell line experiments.

Extensive searches of scientific literature databases and chemical supplier catalogs did not

yield any information on a compound with the identifier "MF-095." This suggests that "MF-095"

may be an internal development code not yet disclosed in public forums, a new or emerging

compound with limited published research, or a potential typographical error.

While no data exists for "MF-095," the search did identify other compounds with similar

alphanumeric designations that have been used in cell line research. It is important to note that

these are distinct molecules and their experimental applications should not be attributed to

"MF-095."

For instance, studies were found mentioning:

Mifepristone (MF): This compound has been evaluated in human ovarian epithelial

carcinoma (OEC) cell lines.[1]

AM095: A lysophosphatidic acid receptor 1 (LPA1) antagonist, for which protocols in murine

models have been described.

SNS-595 (Voreloxin): This compound has shown potent activity against a wide array of

cancer cell lines.[2]
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Without further clarification or the correct identification of the compound of interest, it is not

possible to provide detailed application notes, experimental protocols, or signaling pathway

diagrams as requested.

Researchers interested in the use of a specific compound as a control are advised to verify the

exact nomenclature and search for literature associated with that precise identifier. Should

"MF-095" be an internal or newly developed compound, information would likely be found in

internal documentation or forthcoming publications from the developing institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8649817/
https://pubmed.ncbi.nlm.nih.gov/8649817/
https://pubmed.ncbi.nlm.nih.gov/18931998/
https://pubmed.ncbi.nlm.nih.gov/18931998/
https://www.benchchem.com/product/b15583068#in-which-cell-lines-has-mf-095-been-tested-as-a-control
https://www.benchchem.com/product/b15583068#in-which-cell-lines-has-mf-095-been-tested-as-a-control
https://www.benchchem.com/product/b15583068#in-which-cell-lines-has-mf-095-been-tested-as-a-control
https://www.benchchem.com/product/b15583068#in-which-cell-lines-has-mf-095-been-tested-as-a-control
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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